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Compound of Interest

Compound Name:
Potassium;4-

hydroxybenzenesulfonic acid

CAS No.: 30145-40-5

Cat. No.: B1613572

Get Quote

Abstract & Core Directive
Potassium 4-hydroxybenzenesulfonate (also known as Potassium p-phenolsulfonate) is a

critical intermediate in pharmaceutical synthesis (e.g., expectorants), electroplating additives,

and analytical buffering systems.[1] Its ultraviolet (UV) absorption profile is highly sensitive to

pH due to the phenolic hydroxyl group.

This guide provides a self-validating protocol for the characterization of Potassium 4-

hydroxybenzenesulfonate. Unlike generic procedures, this protocol mandates a pH-dependent

spectral scan to distinguish the protonated phenol form from the ionized phenolate species,

ensuring specific identification and accurate quantification.[1]
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Property Detail

Chemical Name Potassium 4-hydroxybenzenesulfonate

Synonyms
Potassium p-phenolsulfonate; Sulfocarbolic acid

potassium salt

CAS Number 30145-44-3 (General), 98-67-9 (Parent Acid)

Molecular Formula C₆H₅KO₄S

Molecular Weight 212.26 g/mol (Anhydrous)

Solubility
Highly soluble in water; sparingly soluble in

ethanol.[1][2][3]

Chromophores
Benzene ring (primary), Auxochromes: -OH

(hydroxyl), -SO₃K (sulfonate)

pKa (Phenolic) ~8.7 - 9.0 (Phenolic hydrogen)

Instrumentation & Materials
Required Equipment

UV-Vis Spectrophotometer: Double-beam preferred (e.g., Shimadzu UV-1900, Agilent Cary

60) with 1 nm spectral bandwidth.[1]

Cuvettes: Matched Quartz cells (10 mm path length), transparent down to 190 nm.[1]

Analytical Balance: Precision to ±0.01 mg.

Reagents & Solvents
Reference Standard: Potassium 4-hydroxybenzenesulfonate (>99% purity).[1]

Solvent A (Neutral): HPLC-grade Water.[1]

Solvent B (Acidic): 0.1 M Hydrochloric Acid (HCl).[1][4]

Solvent C (Basic): 0.1 M Sodium Hydroxide (NaOH).[1][4]
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Experimental Protocol: Spectral Characterization
Workflow Overview
The following diagram illustrates the critical path for sample preparation and validation.
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Figure 1: Analytical workflow for pH-dependent spectral characterization.

Step-by-Step Methodology
Step 1: Stock Solution Preparation[4][5]

Weigh 21.2 mg of Potassium 4-hydroxybenzenesulfonate.

Dissolve in 100 mL of HPLC-grade water to create a 1.0 mM (1000 µM) stock solution.

Sonicate for 5 minutes to ensure complete dissolution.

Step 2: Working Solutions (pH Control)
Prepare three separate 10 mL aliquots in volumetric flasks:

Neutral (Water): Dilute 0.5 mL Stock into 9.5 mL Water. (Conc: 50 µM)[1]

Acidic (pH < 2): Dilute 0.5 mL Stock into 9.5 mL 0.1 M HCl. (Conc: 50 µM)[1]

Alkaline (pH > 10): Dilute 0.5 mL Stock into 9.5 mL 0.1 M NaOH. (Conc: 50 µM)[1]
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Step 3: Spectral Scanning
Blanking: Perform a baseline correction using the respective solvent (Water, HCl, or NaOH)

for each scan.

Parameters:

Range: 200 nm – 400 nm.[6]

Scan Speed: Medium (approx. 200-400 nm/min).[1]

Data Interval: 0.5 nm or 1.0 nm.

Acquisition: Record the spectra for all three conditions.

Results & Discussion
Expected Spectral Features
The UV spectrum of potassium 4-hydroxybenzenesulfonate is characterized by two primary

aromatic bands (benzenoid transitions). The positions of these bands are heavily influenced by

the ionization state of the phenolic -OH group.
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Feature
Acidic/Neutral
(Protonated)

Alkaline
(Deprotonated
Phenolate)

Mechanistic Insight

Primary Band (E-

Band)
~220 - 230 nm ~250 - 255 nm

Bathochromic shift

due to n→π*

interaction of

phenolate oxygen.[1]

Secondary Band (B-

Band)
270 - 280 nm 290 - 300 nm

The "Fingerprint"

region.[1] Loss of fine

structure and red shift

in base.

Isosbestic Point N/A ~285 nm (approx)

Intersection point

indicating equilibrium

between phenol and

phenolate forms.

Critical Observation: According to seminal work by Sager et al. (NIST), the salt in water exhibits

a dominant band peaking at 254 nm and a weaker band at 280-285 nm.[1] However, in 0.1 M

NaOH, the formation of the phenolate ion causes a significant bathochromic (red) shift and

hyperchromic (intensity) effect, moving the secondary peak toward 295-300 nm.[1]

Molar Extinction Coefficient ( ) Calculation
Calculate

using the Beer-Lambert Law:

[1]

Where:

= Absorbance at

[1][7][8]

= Concentration (Molar, M)[1]
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= Path length (1 cm)[1]

Typical

values for substituted phenols in the secondary band range from 1,500 to 3,000 M⁻¹cm⁻¹.

Structural Mechanism of pH Shift
The following diagram details the electronic transition responsible for the spectral shift.

Figure 2: Ionization mechanism causing the bathochromic shift in alkaline media.[1]

Troubleshooting & Validation
Issue Probable Cause Corrective Action

Peak at 254 nm is obscured Solvent Cutoff

Ensure HPLC-grade water is

used; avoid acetone or low-

grade methanol.

No shift in NaOH Degradation or pH < 10

Verify NaOH concentration.

Phenols require pH > pKa + 1

(approx pH 10) for >99%

ionization.

Absorbance > 2.0 Concentration too high

Dilute sample to 20-50 µM

range to stay within the linear

dynamic range of the detector.
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BenchChem. 4-Hydroxybenzenesulfonic acid: Technical Guide and Spectral Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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